Cas no 188260-51-7 (3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]benzoic acid)

• Product Name: 3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]benzoic acid
• CAS No: 188260-51-7
• MF: C₁₆H₁₂N₄O₂
• MW: 292.29208278656
• CID: 2122812
• PubChem ID: 10039959
• Update Time: 2025-04-21

3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]benzoic acid
• 3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]-benzoic acid
• 3-(4-Pyridin-3-yl-pyrimidin-2-ylamino)-benzoic acid
• 3-(4-(pyridin-3-yl)pyrimidin-2-ylamino)benzoic acid
• SCHEMBL1655099
• 188260-51-7
• CHEMBL57556
• BDBM50290410
• DB-330988
• VXHBPYDHFUNZCG-UHFFFAOYSA-N

• Inchi： 1S/C16H12N4O2/c21-15(22)11-3-1-5-13(9-11)19-16-18-8-6-14(20-16)12-4-2-7-17-10-12/h1-10H,(H,21,22)(H,18,19,20)
• InChI Key： VXHBPYDHFUNZCG-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)NC1=NC=CC(C2C=NC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 292.09602564Da
• Monoisotopic Mass: 292.09602564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88Ų